Cas no 132934-48-6 (4-nitrobenzo[c]phenanthrene)

• Product Name: 4-nitrobenzo[c]phenanthrene
• CAS No: 132934-48-6
• MF: C₁₈H₁₁NO₂
• MW: 273.285444498062
• CID: 1236560
• PubChem ID: 85611792
• Update Time: 2025-04-20

4-nitrobenzo[c]phenanthrene Chemical and Physical Properties

Names and Identifiers

• 4-nitrobenzo[c]phenanthrene
• benzo[c]phenanthrene, 4-nitro-
• LogP
• 132934-48-6
• DTXSID201030618

• Inchi： 1S/C18H11NO2/c20-19(21)17-7-3-6-16-15(17)11-10-13-9-8-12-4-1-2-5-14(12)18(13)16/h1-11H
• InChI Key： DYZKHRKQKYLASN-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC=CC2C1=CC=C1C=CC3C=CC=CC=3C=21)=O

Computed Properties

• Exact Mass: 273.07903
• Monoisotopic Mass: 273.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14